Cas no 1261622-31-4 (6-Chloro-2-nitro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 6-Chloro-2-nitro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261622-31-4
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• CID: 4789781
• Update Time: 2025-06-16

6-Chloro-2-nitro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-nitro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H7ClF3NO3/c14-10-2-1-3-11(18(19)20)12(10)8-4-6-9(7-5-8)21-13(15,16)17/h1-7H
• InChI Key： XLTITPFNJRNRJM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC(=CC=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 5.2
• Topological Polar Surface Area: 55

Additional information on 6-Chloro-2-nitro-4'-(trifluoromethoxy)biphenyl

6-Chloro-2-nitro-4'-(trifluoromethoxy)biphenyl (CAS 1261622-31-4): A Comprehensive Overview of Structure, Synthesis, and Emerging Applications in Chemical Biology and Drug Discovery

The compound 6-Chloro-2-nitro-4'-(trifluoromethoxy)biphenyl (CAS 1261622-31-4) represents a structurally complex biphenyl derivative with distinct functional groups that confer unique chemical and biological properties. Its core structure consists of two aromatic benzene rings (biphenyl) linked via a central carbon-carbon bond. Key substituents include a chlorine atom at the 6-position (6-Chloro), a nitro group at position 2 (nitro), and a trifluoromethoxy substituent (trifluoromethoxy) attached to the meta-position of the phenyl ring (designated as 4'). This combination creates a molecule with significant electron-withdrawing capacity due to the nitro and trifluoromethoxy groups, while the chlorine atom introduces steric hindrance and electronic modulation. Recent studies highlight its potential in modulating protein-protein interactions (PPIs) through allosteric binding mechanisms, as reported in Nature Communications (Wang et al., 2023).

Synthetic advancements have enabled scalable production of this compound using environmentally benign protocols. Researchers from MIT recently demonstrated a copper-catalyzed cross-coupling strategy (JACS Au, Lee et al., 2023) that achieves >95% yield under mild conditions by integrating palladium-free methodologies with microwave-assisted reaction optimization. The critical step involves sequential installation of the nitro group via nitration under solvent-free conditions followed by directed fluorination for introducing the trifluoromethoxy substituent using silver triflate as catalyst. This approach reduces waste generation by 70% compared to traditional methods while maintaining structural integrity.

Biochemical studies reveal intriguing activity profiles for this compound in kinase inhibition assays. Data from Stanford University's Structural Biology Lab (Biochemistry, Chen et al., 2023) show that its biphenyl scaffold binds selectively to the ATP-binding pocket of cyclin-dependent kinase 9 (CDK9), with an IC₅₀ value of 0.8 μM. The trifluoromethoxy group plays a critical role in stabilizing π-stacking interactions with Phe87 residues through enhanced van der Waals forces compared to non-fluorinated analogs. Computational docking simulations further indicate that the nitro group forms hydrogen bonds with Ser85, suggesting dual-mode binding mechanisms that could reduce off-target effects.

In preclinical models, this compound demonstrates promising antiproliferative activity against triple-negative breast cancer cells (MDA-MB-231). Research published in Cancer Research (Smith et al., 2023) reports dose-dependent inhibition up to 85% at 5 μM concentrations without significant cytotoxicity to normal fibroblasts at therapeutic levels. The mechanism involves simultaneous downregulation of MYC oncogene expression and induction of autophagy through mTOR pathway modulation - an unprecedented dual action profile attributed to the unique spatial arrangement of its substituents. These findings align with recent trends emphasizing multitargeted therapies for refractory cancers.

Spectroscopic characterization confirms its crystalline form stability under physiological conditions (-log D7.4 = -0.78), making it suitable for oral delivery formulations. Thermogravimetric analysis shows decomposition onset above 300°C, ensuring compatibility with standard pharmaceutical processing techniques. Notably, recent metabolomics studies using LC-MS/MS platforms identified only minor phase I metabolites involving hydroxylation at the biphenyl bridge position - a favorable pharmacokinetic profile compared to similar compounds requiring extensive metabolic activation.

Ongoing investigations explore its utility as a molecular probe for studying estrogen receptor α (ERα) dynamics in endocrine-resistant tumors. Collaborative work between Harvard Medical School and Novartis (J Med Chem, Patel et al., 2023) demonstrated its ability to disrupt ERα-coactivator interactions without agonist activity, achieving >90% inhibition of luciferase reporter assays at submicromolar concentrations. This selective allosteric modulation represents a novel strategy for overcoming resistance mechanisms in hormone-refractory cancers.

In materials science applications, this compound's strong electron-withdrawing properties make it an effective dopant for organic photovoltaic cells (OPVs). A recent study from KAIST (Nano Energy, Kim et al., 2023) showed power conversion efficiency improvements from 8.7% to 11.5% when incorporated into poly(3-hexylthiophene):[6,6]-phenyl-C71-butyric acid methyl ester blends through optimized solvent annealing processes. The trifluoromethoxy group's ability to enhance charge carrier mobility without compromising film morphology highlights its versatility across disciplines.

Cutting-edge research now focuses on conjugating this molecule with antibody fragments for targeted drug delivery systems. Preliminary results from Memorial Sloan Kettering Cancer Center (Biomaterials, Zhao et al., submitted) indicate that hydrazone-linked conjugates achieve selective tumor accumulation in xenograft models while maintaining parent molecule activity levels over extended periods (>7 days). This approach addresses traditional challenges associated with small molecule biodistribution while preserving pharmacological efficacy.